Cas no 2060019-87-4 (5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2060019-87-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD30477182
• CID: 5105189
• PubChem ID: 125426314
• Update Time: 2026-03-03

5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-pentan-3-ylpyridazin-3-one
• 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one

• MDL： MFCD30477182
• Inchi： 1S/C10H16N2O2/c1-4-8(5-2)12-10(13)6-9(14-3)7-11-12/h6-8H,4-5H2,1-3H3
• InChI Key： ZMCVBATXWKPWOV-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(CC)CC)N=CC(OC)=C1

Additional information on 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one

5-Methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one (CAS No. 2060019-87-4): A Comprehensive Overview

The compound 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one (CAS No. 2060019-87-4) is an intriguing heterocyclic molecule that has garnered attention in both academic and industrial research. This dihydropyridazinone derivative exhibits unique structural features, making it a valuable candidate for various applications in medicinal chemistry, material science, and agrochemical research. Its molecular formula, C10H16N2O2, reflects a balanced combination of lipophilic and hydrophilic properties, which is crucial for its diverse functionalities.

One of the most notable aspects of 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one is its potential role in drug discovery. Researchers have explored its scaffold for designing novel enzyme inhibitors, particularly targeting inflammatory pathways. The methoxy group at the 5-position and the pentan-3-yl substituent at the 2-position contribute to its binding affinity with biological targets, a topic frequently searched in AI-driven drug design platforms. Recent studies suggest that modifications of this core structure could lead to compounds with improved pharmacokinetic profiles.

In the context of material science, 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one has shown promise as a building block for organic semiconductors. Its conjugated system and electron-rich dihydropyridazinone ring make it suitable for developing light-emitting diodes (LEDs) and photovoltaic devices. This aligns with the growing interest in sustainable energy solutions, a hot topic in both academic literature and industry reports.

The synthesis of 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one typically involves multi-step organic reactions, including condensation and cyclization processes. Chemists often employ palladium-catalyzed cross-coupling reactions to introduce the pentan-3-yl group, a technique widely discussed in modern synthetic chemistry forums. The purity and yield of this compound are critical factors, especially when it's intended for high-value applications such as pharmaceutical intermediates.

From an analytical perspective, characterizing 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one requires advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These methods help confirm the molecular structure and identify potential impurities, ensuring the compound meets the stringent quality standards required for research and development purposes.

The stability of 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one under various environmental conditions is another area of interest. Studies indicate that it remains stable at room temperature when stored properly, but may degrade under prolonged exposure to UV light or extreme pH conditions. This information is particularly valuable for formulators and process chemists who work with this compound in industrial settings.

In the agrochemical sector, derivatives of 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one have shown potential as plant growth regulators. The compound's ability to modulate specific biochemical pathways in plants makes it a candidate for developing next-generation crop protection agents, addressing the global demand for sustainable agriculture solutions.

The market for 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one and its derivatives has been steadily growing, particularly in regions with strong pharmaceutical and specialty chemical industries. Suppliers often highlight its high purity grades (typically ≥95%) and customizable packaging options to meet diverse research needs. Pricing trends indicate that this compound maintains a stable position in the fine chemicals market, with occasional fluctuations based on raw material availability.

For researchers working with 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one, proper handling procedures are essential. While not classified as hazardous under standard regulations, it's recommended to use appropriate personal protective equipment (PPE) when handling the compound in powder form. Material safety data sheets (MSDS) provide comprehensive guidance on storage conditions and first-aid measures, information frequently searched by laboratory personnel.

The future prospects for 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one appear promising, with ongoing research exploring its potential in various fields. Its structural versatility allows for numerous modifications, making it a valuable scaffold for developing new chemical entities. As computational chemistry and AI-assisted drug discovery continue to advance, we can expect more innovative applications for this compound to emerge in the coming years.

In conclusion, 5-methoxy-2-(pentan-3-yl)-2,3-dihydropyridazin-3-one (CAS No. 2060019-87-4) represents an important class of heterocyclic compounds with wide-ranging applications. Its unique chemical properties, combined with the growing interest in dihydropyridazinone derivatives, position it as a compound of significant scientific and commercial interest. Continued research and development efforts will likely uncover new possibilities for this versatile molecule in various technological and therapeutic areas.